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Compound of Interest

Compound Name: cycloocta-1,5-diene

Cat. No.: B8815838 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to the safe handling, storage, and use of

cycloocta-1,5-diene (COD), a common ligand and synthetic intermediate in organometallic

chemistry and organic synthesis. Adherence to these protocols is crucial for ensuring laboratory

safety and maintaining the integrity of the compound.

Chemical and Physical Properties
Cycloocta-1,5-diene is a flammable, colorless liquid with a strong odor. It is essential to be

aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Cycloocta-1,5-diene
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Property Value Reference(s)

Molecular Formula C₈H₁₂

Molecular Weight 108.18 g/mol

Appearance Colorless liquid

Odor Strong, characteristic

Density 0.882 g/mL at 25 °C

Melting Point -69 °C

Boiling Point 149-150 °C

Flash Point 31 °C (88 °F)

Autoignition Temperature 270 °C (518 °F)

Water Solubility 780 mg/L at 20 °C

Vapor Pressure 25.8 mm Hg at 37.7 °C

Stability

Stable under recommended

storage conditions. May form

explosive peroxides upon

prolonged exposure to air.

Hazard Identification and Safety Precautions
Cycloocta-1,5-diene is a hazardous chemical that requires careful handling to prevent adverse

health effects and accidents.

Table 2: Hazard Summary for Cycloocta-1,5-diene

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b8815838?utm_src=pdf-body
https://www.benchchem.com/product/b8815838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
GHS
Pictograms

Precautionary
Statements

Reference(s)

Flammability

Flammable liquid

and vapor.

Vapors can form

explosive

mixtures with air

and may travel to

an ignition

source and flash

back.

🔥

P210: Keep

away from heat,

sparks, open

flames, and hot

surfaces. No

smoking. P233:

Keep container

tightly closed.

P240:

Ground/bond

container and

receiving

equipment.

P241: Use

explosion-proof

electrical/ventilati

ng/lighting

equipment.

To cite this document: BenchChem. [Practical Guide to the Handling and Storage of
Cycloocta-1,5-diene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-
cycloocta-1-5-diene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b8815838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

